Cas no 1352398-56-1 (5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1352398-56-1
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5169058
• Update Time: 2025-06-09

5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 5-methoxy-

• Inchi： 1S/C9H8N2O3/c1-14-8-4-2-3-7-10-6(9(12)13)5-11(7)8/h2-5H,1H3,(H,12,13)
• InChI Key： VYFUMCCVBVAUDV-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=CN1C(OC)=CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1352398-56-1)

5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1352398-56-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their broad biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to modulate various biological targets.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with antimicrobial, antiviral, and anti-inflammatory properties. The introduction of a methoxy group at the 5-position and a carboxylic acid moiety at the 2-position enhances its versatility for further derivatization. This makes 5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid a valuable intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and GPCR modulators.

Recent studies highlight the growing demand for imidazo[1,2-a]pyridine derivatives in the pharmaceutical industry, driven by their efficacy in treating metabolic disorders and neurological conditions. The compound's CAS No. 1352398-56-1 is frequently searched in academic and industrial databases, reflecting its relevance in current research trends. Its solubility and stability under physiological conditions further contribute to its appeal as a drug candidate.

From a synthetic perspective, 5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid can be prepared via multi-step organic reactions, including cyclization and functional group transformations. Optimizing its yield and purity is a key focus for chemists, as impurities may affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and ensure compliance with regulatory standards.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for imidazo[1,2-a]pyridine derivatives to minimize waste and reduce reliance on hazardous reagents. This aligns with the broader industry shift toward sustainable practices, a topic frequently discussed in scientific forums and patent filings. The compound's potential for scalable production makes it a candidate for industrial applications beyond pharmaceuticals, including materials science and catalysis.

Given the rising interest in personalized medicine, 5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid is also being investigated for its role in targeted therapies. Its ability to interact with specific enzymes and receptors positions it as a promising scaffold for precision medicine. This has led to collaborations between academia and biotech firms to explore its therapeutic potential further.

For researchers sourcing CAS No. 1352398-56-1, quality and documentation are critical factors. Reputable suppliers provide certificates of analysis (CoA) and detailed safety data sheets (SDS) to ensure transparency. Storage recommendations typically include protection from light and moisture to maintain the compound's integrity over time.

In summary, 5-Methoxy-imidazo[1,2-a]pyridine-2-carboxylic acid represents a versatile and high-value chemical entity with applications spanning drug development, materials science, and beyond. Its structural features and biological relevance continue to inspire innovation across multiple disciplines, making it a compound of enduring interest in the scientific community.